Cas no 79569-92-9 (2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester)
![2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester structure](https://www.kuujia.com/scimg/cas/79569-92-9x500.png)
79569-92-9 structure
Product name:2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester
2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester
- ethyl 2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)acrylate
- ethyl (Z)-2-cyano-3-(3,3-dimethylnorbornan-2-yl)prop-2-enoate
- Ethyl 2-cyano-3-(3,3-dimethylbicyclo(2.2.1)hept-2-yl)acrylate
- EINECS 279-182-0
- 79569-92-9
-
- Inchi: InChI=1S/C15H21NO2/c1-4-18-14(17)11(9-16)8-13-10-5-6-12(7-10)15(13,2)3/h8,10,12-13H,4-7H2,1-3H3/b11-8+
- InChI Key: CRJHOSYAIWNIDS-DHZHZOJOSA-N
- SMILES: CCOC(=O)C(=CC1C2CCC(C2)C1(C)C)C#N
Computed Properties
- Exact Mass: 247.157
- Monoisotopic Mass: 247.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.095
- Boiling Point: 349.4°C at 760 mmHg
- Flash Point: 166.5°C
- Refractive Index: 1.54
2-Propenoic acid,2-cyano-3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-, ethyl ester Related Literature
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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